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Compound of Interest

Compound Name: TC OT 39

Cat. No.: B611260

Disclaimer: No specific Safety Data Sheet (SDS) for TC OT 39 was publicly available at the
time of this writing. The following guidance is based on general best practices for handling
potent, novel, non-peptide receptor modulators in a research laboratory setting. It is imperative
to supplement this information with a thorough risk assessment specific to your laboratory's
conditions and to consult with your institution's Environmental Health and Safety (EHS)
department.

TC OT 39 is a potent non-peptide oxytocin receptor partial agonist and a vasopressin Vla
receptor antagonist.[1] As with any novel research compound with limited toxicological data, it
should be handled with a high degree of caution.

Personal Protective Equipment (PPE)

The minimum required PPE for handling TC OT 39 is outlined below. This should be
considered the baseline, and a site-specific risk assessment may necessitate additional
measures.
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PPE Category

Specification

Rationale

Eye and Face Protection

ANSI z87.1-compliant safety
glasses with side shields are
the minimum requirement.[2] A
face shield should be worn
over safety glasses when there
is a splash hazard.[2]

Protects against accidental
splashes of solutions
containing TC OT 39 and from
airborne particles of the solid

compound.

Hand Protection

Double-gloving with
compatible nitrile gloves is
recommended.[2] Check
manufacturer's glove
compatibility charts for the

specific solvents being used.

Provides a barrier against skin
contact. Double-gloving offers
additional protection in case of
a tear or puncture in the outer

glove.

Body Protection

A fully buttoned lab coat,
preferably a barrier coat
resistant to chemicals.[3][4]
Long pants and closed-toe

shoes are mandatory.[1]

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95 or higher) may be
required when handling the
solid compound outside of a
certified chemical fume hood

or glove box.[5] Consult EHS.

Prevents inhalation of the
powdered compound, which is
a primary route of exposure for

potent substances.

Operational Plan for Handling TC OT 39

1. Preparation and Engineering Controls:

o Designated Area: All work with TC OT 39 should be conducted in a designated area within

the laboratory, clearly marked with signage indicating the presence of a potent compound.

¢ Ventilation: Whenever possible, handle TC OT 39 within a certified chemical fume hood,

glove box, or other ventilated enclosure to minimize inhalation exposure.[6]
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Emergency Preparedness: Ensure an eyewash station and safety shower are readily
accessible. Have a spill kit specifically for chemical spills readily available.

2. Step-by-Step Handling Protocol:

Weighing:

o If possible, weigh the solid compound within a ventilated balance enclosure or a chemical
fume hood to contain any airborne particles.

o Use dedicated spatulas and weigh boats.

Solution Preparation:

o Prepare solutions in a chemical fume hood.

o Add the solvent to the solid TC OT 39 slowly to avoid splashing.

Use in Experiments:
o Clearly label all vessels containing TC OT 39.

o When transferring solutions, use appropriate tools such as calibrated pipettes to minimize
drips and spills.

Decontamination:

o Wipe down all surfaces in the designated handling area with an appropriate deactivating
solution (if known) or a suitable solvent (e.g., 70% ethanol) followed by a cleaning agent
after each use.

o Decontaminate all equipment that has come into contact with TC OT 39.

Disposal Plan

All waste generated from the handling of TC OT 39 must be considered hazardous waste.[7][8]

1. Waste Segregation and Collection:
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e Solid Waste:

o Collect all contaminated solid waste, including gloves, weigh boats, paper towels, and
pipette tips, in a dedicated, clearly labeled hazardous waste container.[9]

o The container should be made of a material compatible with the waste.
e Liquid Waste:

o Collect all liquid waste containing TC OT 39, including unused solutions and rinsates, in a
separate, sealed, and clearly labeled hazardous waste container.[9][10]

o Ensure the container is compatible with the solvents used. Do not mix incompatible waste
streams.[9]

e Sharps Waste:
o Dispose of any contaminated needles or other sharps in a designated sharps container.
2. Labeling and Storage:

o Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical
name of the contents, including TC OT 39 and any solvents.[10]

o Storage: Store waste containers in a designated satellite accumulation area within the
laboratory.[8] The storage area should be secure and have secondary containment.

3. Final Disposal:

o Arrange for the pickup and disposal of all hazardous waste through your institution's EHS
department or a licensed hazardous waste disposal contractor.[10] Do not dispose of any TC
OT 39 waste down the drain or in the regular trash.[7]

Experimental Workflow for Safe Handling and
Disposal of TC OT 39
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Caption: Workflow for the safe handling and disposal of TC OT 39.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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